Cas no 332104-54-8 ((5-Bromo-2-hydroxyphenyl)(2-chlorophenyl)methanone)

• Product Name: (5-Bromo-2-hydroxyphenyl)(2-chlorophenyl)methanone
• CAS No: 332104-54-8
• MF: C₁₃H₈BrClO₂
• MW: 311.558422088623
• CID: 917714
• PubChem ID: 24878570
• Update Time: 2025-11-02

(5-Bromo-2-hydroxyphenyl)(2-chlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-hydroxyphenyl)(2-chlorophenyl)methanone
• 5-BROMO-2'-CHLORO-2-HYDROXY-
• 5-BROMO-2'-CHLORO-2-HYDROXYBENZOPHENONE
• 541966_ALDRICH
• 5-BroMo-2′-chloro-2-hydroxybenzophenone
• AC1LENEC
• CTK8C2108
• MolPort-001-759-146
• SureCN145897
• CS-0204712
• 5-Bromo-2'-chloro-2-hydroxy benzophenone
• 5-Bromo-2'-chloro-2-hydroxybenzophenone, 97%
• DTXSID00351029
• PS-11135
• 332104-54-8
• MFCD02682999
• 5-Bromo-2 inverted exclamation marka-chloro-2-hydroxybenzophenone
• SCHEMBL145897
• (5-bromo-2-hydroxyphenyl)-(2-chlorophenyl)methanone
• AKOS016006545
• J-019088

• MDL： MFCD02682999
• Inchi： 1S/C13H8BrClO2/c14-8-5-6-12(16)10(7-8)13(17)9-3-1-2-4-11(9)15/h1-7,16H
• InChI Key： JTYCQJZUXZTAEK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C1C=CC=CC=1Cl)=O)O

Computed Properties

• Exact Mass: 309.93964
• Monoisotopic Mass: 309.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.605
• Melting Point: 104-108 °C (lit.)
• Boiling Point: 398.4°C at 760 mmHg
• Flash Point: 194.7°C
• Refractive Index: 1.646
• PSA: 37.3
• Solubility: Not determined

(5-Bromo-2-hydroxyphenyl)(2-chlorophenyl)methanone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on (5-Bromo-2-hydroxyphenyl)(2-chlorophenyl)methanone

Comprehensive Guide to (5-Bromo-2-hydroxyphenyl)(2-chlorophenyl)methanone (CAS 332104-54-8): Properties, Applications, and Market Insights

The chemical compound (5-Bromo-2-hydroxyphenyl)(2-chlorophenyl)methanone (CAS 332104-54-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. This brominated hydroxyphenyl chlorophenyl methanone derivative exhibits unique structural features that make it valuable for various applications. With the increasing demand for halogenated aromatic ketones in drug discovery, this compound has become a subject of intense study among chemists and researchers worldwide.

From a molecular perspective, (5-Bromo-2-hydroxyphenyl)(2-chlorophenyl)methanone combines interesting functional groups that contribute to its chemical behavior. The presence of both bromo and hydroxy substituents on the phenyl ring, along with the chlorophenyl moiety, creates a molecule with distinctive electronic properties. These characteristics are particularly relevant in current research trends focusing on structure-activity relationships in medicinal chemistry and photoactive materials development.

The synthesis of 5-Bromo-2-hydroxy benzophenone derivatives like this compound typically involves multi-step organic reactions. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing importance of sustainable practices in chemical manufacturing. Researchers are particularly interested in developing more efficient routes to produce halogenated aromatic ketones with higher yields and lower environmental impact.

In pharmaceutical applications, (5-Bromo-2-hydroxyphenyl)(2-chlorophenyl)methanone serves as a valuable pharmacophore building block. Its molecular framework is being explored in the design of novel therapeutic agents, particularly in areas addressing neurological disorders and inflammatory conditions. The compound's ability to interact with various biological targets makes it a promising candidate for drug discovery programs focusing on these challenging medical areas.

Material scientists have also shown interest in brominated chlorophenyl methanone compounds for their potential in advanced materials. The unique electronic configuration of CAS 332104-54-8 makes it suitable for developing organic semiconductors and photoinitiators. These applications align with current industry trends toward organic electronics and energy-efficient technologies.

The analytical characterization of (5-Bromo-2-hydroxyphenyl)(2-chlorophenyl)methanone typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for ensuring the compound's purity and verifying its structural integrity, especially when used in sensitive applications like pharmaceutical intermediates or material precursors.

From a commercial perspective, the market for halogenated benzophenone derivatives has shown steady growth, driven by increasing research activities and industrial applications. Suppliers of CAS 332104-54-8 have responded to this demand by improving production scales and purity standards. Current market analysis suggests particular interest from the Asia-Pacific region, where pharmaceutical and electronics manufacturing sectors are expanding rapidly.

Handling and storage of (5-Bromo-2-hydroxyphenyl)(2-chlorophenyl)methanone require standard laboratory safety precautions. While not classified as highly hazardous, proper measures should be taken when working with this organic compound, including the use of appropriate personal protective equipment and adequate ventilation. These safety considerations are especially important given the increasing focus on occupational health in chemical research and production environments.

Recent scientific literature has highlighted several innovative applications of brominated hydroxyphenyl ketones similar to this compound. Researchers are exploring their potential in catalysis, molecular recognition, and as fluorescence probes. These developments demonstrate the versatility of CAS 332104-54-8 and related structures in cutting-edge chemical research.

Quality control standards for (5-Bromo-2-hydroxyphenyl)(2-chlorophenyl)methanone have become more stringent as its applications expand. Reputable suppliers now provide comprehensive analytical data and certificates of analysis, reflecting the growing importance of quality assurance in fine chemicals. This trend aligns with broader industry movements toward traceability and transparency in chemical supply chains.

Environmental considerations regarding halogenated organic compounds have led to increased research into their biodegradation and environmental fate. While CAS 332104-54-8 is not known to pose significant environmental risks, proper disposal methods should always be followed in accordance with local regulations. This precautionary approach reflects the chemical industry's commitment to sustainable practices and environmental stewardship.

The future outlook for (5-Bromo-2-hydroxyphenyl)(2-chlorophenyl)methanone appears promising, with potential applications continuing to emerge across multiple scientific disciplines. As research into functionalized aromatic compounds advances, this molecule may find new roles in areas such as materials science, medicinal chemistry, and chemical biology. Its unique structural features ensure it will remain a compound of interest in the coming years.